Cas no 1261900-42-8 (4-Pyridinecarboxylic acid, 2-[2-[(dimethylamino)sulfonyl]phenyl]-)

• Product Name: 4-Pyridinecarboxylic acid, 2-[2-[(dimethylamino)sulfonyl]phenyl]-
• CAS No: 1261900-42-8
• MF: C₁₄H₁₄N₂O₄S
• MW: 306.336962223053
• MDL: MFCD18318615
• CID: 5168063
• Update Time: 2025-08-05

4-Pyridinecarboxylic acid, 2-[2-[(dimethylamino)sulfonyl]phenyl]- Chemical and Physical Properties

Names and Identifiers

• 2-(2-N,N-Dimethylsulfamoylphenyl)isonicotinic acid
• 4-Pyridinecarboxylic acid, 2-[2-[(dimethylamino)sulfonyl]phenyl]-

• MDL： MFCD18318615
• Inchi： 1S/C14H14N2O4S/c1-16(2)21(19,20)13-6-4-3-5-11(13)12-9-10(14(17)18)7-8-15-12/h3-9H,1-2H3,(H,17,18)
• InChI Key： YKQSLHLWRWDAEO-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1C1C=C(C(=O)O)C=CN=1)(N(C)C)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 472
• XLogP3: 1.2
• Topological Polar Surface Area: 96

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 4-Pyridinecarboxylic acid, 2-[2-[(dimethylamino)sulfonyl]phenyl]-

4-Pyridinecarboxylic acid, 2-[2-[(dimethylamino)sulfonyl]phenyl]- (CAS No. 1261900-42-8): A Comprehensive Overview

4-Pyridinecarboxylic acid, 2-[2-[(dimethylamino)sulfonyl]phenyl]-, identified by its CAS number 1261900-42-8, is a sophisticated organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound belongs to the class of pyridine derivatives, which are widely recognized for their diverse biological activities and potential therapeutic applications. The unique structural features of 4-Pyridinecarboxylic acid, 2-[2-[(dimethylamino)sulfonyl]phenyl]- make it a promising candidate for further investigation in drug discovery and molecular biology.

The molecular structure of this compound consists of a pyridine core substituted with a carboxylic acid group at the 4-position and a phenyl ring at the 2-position, which is further functionalized with a dimethylamino sulfonyl group. This particular arrangement of functional groups contributes to its distinct chemical properties and reactivity, making it an intriguing subject for synthetic chemists and biologists alike. The presence of the dimethylamino sulfonyl moiety enhances the compound's solubility in polar solvents and its ability to interact with biological targets, which is crucial for its potential applications in medicinal chemistry.

In recent years, there has been a growing interest in developing novel compounds that can modulate biological pathways associated with various diseases. Pyridine derivatives have shown promise in this regard, particularly due to their ability to interact with enzymes and receptors in complex biological systems. The synthesis of 4-Pyridinecarboxylic acid, 2-[2-[(dimethylamino)sulfonyl]phenyl]- represents a significant advancement in this area, as it combines the favorable properties of pyridine-based structures with additional functional groups that enhance its pharmacological potential.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex molecules. The carboxylic acid group at the 4-position can be readily modified through various chemical reactions, such as esterification or amidation, allowing for the creation of a wide range of derivatives with tailored properties. Similarly, the phenyl ring and dimethylamino sulfonyl group provide numerous opportunities for further functionalization, enabling researchers to fine-tune the biological activity of the final product.

The pharmaceutical industry has been particularly interested in exploring the therapeutic potential of pyridine derivatives. These compounds have been investigated for their roles in treating conditions such as cancer, inflammation, and neurological disorders. The structural features of 4-Pyridinecarboxylic acid, 2-[2-[(dimethylamino)sulfonyl]phenyl]-, including its ability to engage with biological targets like kinases and transcription factors, make it a valuable tool for drug discovery efforts. Researchers are currently exploring its efficacy in preclinical models as a potential lead compound for new therapeutic agents.

Advances in computational chemistry have also played a crucial role in understanding the behavior of this compound. Molecular modeling studies have provided insights into how 4-Pyridinecarboxylic acid, 2-[2-[(dimethylamino)sulfonyl]phenyl]- interacts with biological targets at the molecular level. These simulations have helped researchers predict its binding affinity and selectivity, which are critical factors in determining its potential as a drug candidate. By leveraging computational tools alongside traditional experimental methods, scientists can accelerate the drug discovery process and identify promising candidates more efficiently.

The synthesis of complex organic molecules like 4-Pyridinecarboxylic acid, 2-[2-[(dimethylamino)sulfonyl]phenyl]- requires meticulous planning and expertise in organic chemistry. Recent developments in synthetic methodologies have made it possible to construct such intricate structures with greater precision and efficiency. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations have enabled chemists to create novel pyridine derivatives like this one with high yields and purity.

The biological activity of 4-Pyridinecarboxylic acid, 2-[2-[(dimethylamino)sulfonyl]phenyl]- has been extensively studied in recent years. Preliminary experiments have shown that it exhibits inhibitory effects on certain enzymes implicated in disease pathways. For instance, researchers have observed that this compound can modulate the activity of kinases involved in cancer cell proliferation. Additionally, its interaction with other biological targets suggests potential applications in treating inflammatory conditions and neurological disorders.

The development of new analytical techniques has also contributed to our understanding of this compound's properties. High-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) are among the tools used to characterize its structure and purity. These methods provide critical data for evaluating its suitability as a starting material or intermediate in pharmaceutical synthesis.

In conclusion, 4-Pyridinecarboxylic acid, 2-[2-[(dimethylamino)sulfonyl]phenyl]-, CAS number 1261900-42-8, is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features make it an attractive candidate for further investigation into drug discovery and molecular biology. As our understanding of its properties continues to grow, so too does its promise as a tool for developing novel therapeutic agents that could address unmet medical needs.